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Executive Summary
Centromere protein B (CENPB) is emerging as a significant molecule of interest in oncology.

Primarily known for its structural role in centromere function and chromosome segregation,

recent evidence increasingly points towards its dysregulation in various malignancies and its

potential as a diagnostic, prognostic, and therapeutic biomarker. This technical guide provides

a comprehensive overview of the current understanding of CENPB in cancer, detailing its

expression across different tumor types, its association with clinical outcomes, and its

involvement in key oncogenic signaling pathways. Furthermore, this document outlines detailed

experimental protocols for the investigation of CENPB and presents visual workflows and

pathways to aid in research and development.

Introduction to CENPB
CENPB is a well-characterized protein that binds to a specific 17-base pair DNA sequence, the

CENPB box, found in the alpha-satellite DNA of centromeres. Its canonical function is crucial

for the assembly of the kinetochore, a protein complex essential for the proper segregation of
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chromosomes during mitosis. Dysregulation of this process can lead to chromosomal instability,

a hallmark of cancer. Beyond its structural role, emerging research has uncovered the

involvement of CENPB in tumorigenesis, with aberrant expression levels linked to tumor

progression and patient prognosis in a variety of cancers, including breast, lung, gastric, and

hepatocellular carcinomas.[1]

CENPB Expression and Prognostic Significance in
Cancer
The expression of CENPB is frequently altered in cancerous tissues compared to their normal

counterparts. A growing body of evidence suggests that CENPB is predominantly

overexpressed in a range of tumors. This overexpression often correlates with more aggressive

tumor phenotypes and poorer patient outcomes.

Quantitative Data on CENPB and Other CENP Family
Members in Cancer
The following tables summarize the quantitative data on the expression and prognostic value of

CENPB and other centromere proteins in various cancers. While direct quantitative data for

CENPB is still emerging for some cancers, information on other CENP family members is

included to provide a broader context of this protein family's role in oncology.

Table 1: Prognostic Value of CENPB Expression in Various Cancers
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Cancer
Type

Biomarke
r

No. of
Patients

Hazard
Ratio
(95% CI)

Survival
Metric

P-value
Referenc
e

Hepatocell

ular

Carcinoma

High

CENPB

mRNA

490

OS: 1.544

(1.153-

2.068)

Overall

Survival
0.004 [1]

490

RFS: 1.475

(1.041-

2.089)

Recurrenc

e-Free

Survival

0.029 [1]

Breast

Cancer

High

CENPB

Expression

N/A
Favorable

Prognosis

Distant

Relapse-

Free

Survival

N/A [2][3]

Table 2: Diagnostic Value of CENPB mRNA in Hepatocellular Carcinoma

Dataset AUC 95% CI P-value Reference

TCGA 0.777 N/A <0.001 [1]

GSE54236 0.692 N/A <0.001 [1]

GSE76427 0.720 N/A <0.001 [1]

Table 3: Overexpression and Prognostic Value of Other CENP Family Members in Various

Cancers (for context)
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Cancer
Type

Biomarke
r

Fold
Change
(Tumor
vs.
Normal)

Hazard
Ratio
(95% CI)

Survival
Metric

P-value
Referenc
e

Lung

Adenocarci

noma

High

CENPF

mRNA

N/A

OS: 1.720

(1.060-

2.770)

Overall

Survival
0.022 [4]

High

CENPU

mRNA

N/A
OS: 1.98

(1.55-2.54)

Overall

Survival
<0.001 [5]

Breast

Cancer

High

CENPA

mRNA

9.8 N/A N/A <0.0001 [6]

High

CENPF

mRNA

≥ 5.3
OS: 1.61

(1.3-2)

Overall

Survival
1.3e-05 [7]

Low

CENPP

Expression

N/A
OS: 2.35

(1.30-4.23)

Overall

Survival
0.005 [8]

Gastric

Cancer

High

CENP-I

mRNA

5.24 N/A N/A <0.001 [9]

High

CENP-A

mRNA

>3 N/A N/A <0.05 [10]

CENPB in Oncogenic Signaling Pathways
CENPB is implicated in the modulation of key signaling pathways that are fundamental to

cancer development and progression. Understanding these interactions is critical for

elucidating its role as a biomarker and a potential therapeutic target.
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PI3K/Akt/mTOR Pathway
In breast cancer, elevated expression of CENPB has been shown to affect chemotherapy

response and prognosis through the upregulation of targets in the PI3K/Akt/mTOR signaling

pathway.[1] This pathway is a central regulator of cell growth, proliferation, and survival, and its

aberrant activation is a common event in many cancers.
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Click to download full resolution via product page

Caption: CENPB's potential influence on the PI3K/Akt/mTOR signaling pathway.

Wnt/β-catenin Pathway
While direct interaction between CENPB and the Wnt/β-catenin pathway is still under

investigation, other centromere proteins have been linked to this critical developmental and

oncogenic pathway. The Wnt pathway plays a crucial role in cell fate determination,

proliferation, and migration. Its dysregulation is a key driver in several cancers, particularly

colorectal cancer.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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